2-Cyclopropyl-1-[1-[4-(trifluoromethyl)pyrimidin-2-yl]azetidin-3-yl]benzimidazole

• IUPAC Name: 2-cyclopropyl-1-[1-[4-(trifluoromethyl)pyrimidin-2-yl]azetidin-3-yl]benzimidazole
• InChI: InChI=1S/C18H16F3N5/c19-18(20,21)15-7-8-22-17(24-15)25-9-12(10-25)26-14-4-2-1-3-13(14)23-16(26)11-5-6-11/h1-4,7-8,11-12H,5-6,9-10H2
• InChI Key: JKACXQHKLIZPLR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=CC=CC=C3N2C4CN(C4)C5=NC=CC(=N5)C(F)(F)F
• Molecular Formula: C18H16F3N5
• Molecular Weight: 359.3 g/mol

Description

The compound “2-Cyclopropyl-1-[1-[4-(trifluoromethyl)pyrimidin-2-yl]azetidin-3-yl]benzimidazole” is a complex organic molecule that contains several functional groups and rings, including a benzimidazole ring, a pyrimidine ring, and an azetidine ring. The trifluoromethyl group attached to the pyrimidine ring could potentially impart unique properties to this compound.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the individual rings, followed by their connection through the appropriate linkers. The exact synthesis route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound, as indicated by its name, is quite complex. It contains a benzimidazole ring, which is a fused ring structure containing a benzene ring and an imidazole ring. Attached to this is a cyclopropyl group (a three-carbon ring), and an azetidine ring (a four-membered ring containing one nitrogen atom). The compound also contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific functional groups present in the molecule. For example, the benzimidazole ring might undergo electrophilic substitution reactions, while the azetidine ring might undergo ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups it contains. For example, the trifluoromethyl group could increase the compound’s lipophilicity, which might influence its solubility and permeability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it’s handled and used. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it’s being developed as a drug, future research might focus on optimizing its synthesis, improving its pharmacokinetic properties, and testing its efficacy and safety in preclinical and clinical studies.